2-(4-benzyl-1-piperidinyl)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-(4-benzylpiperidin-1-yl)-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C20H22F2N2O/c21-17-6-7-19(18(22)13-17)23-20(25)14-24-10-8-16(9-11-24)12-15-4-2-1-3-5-15/h1-7,13,16H,8-12,14H2,(H,23,25)
• InChI Key: XHPNGSULBBOVAF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C20H22F2N2O
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions. For instance, compounds with structures akin to 2-(4-benzyl-1-piperidinyl)-N-(2,4-difluorophenyl)acetamide have been synthesized through reactions involving benzylsulfanyl chloroacetamido thiadiazole and piperidine, highlighting the intricate processes required to assemble such molecules (Ismailova et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds demonstrates complex interactions. For example, the structural analysis of similar acetamide derivatives reveals specific orientations and intramolecular hydrogen bonding, which are crucial for understanding the molecule's three-dimensional conformation and potential intermolecular interactions (Boechat et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving similar piperidine and acetamide derivatives are diverse and can lead to a variety of products. These reactions are fundamental for modifying the chemical structure to achieve desired properties or functionalities. The oxidation reactions using 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate, for example, demonstrate the molecule's capability to participate in or facilitate various chemical transformations (Mercadante et al., 2013).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystal structure, are essential for understanding their behavior in different environments and applications. The crystal structure of N-(3,4-difluorophenyl)-2,2-diphenylacetamide provides insight into the molecular geometry, intermolecular interactions, and potential for forming solid-state materials (Fun et al., 2012).